Cas no 101399-04-6 (3,4-Pyrrolidinediol, 2-(hydroxymethyl)-, hydrochloride, [2R-(2a,3a,4b)]-)

• Product Name: 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-, hydrochloride, [2R-(2a,3a,4b)]-
• CAS No: 101399-04-6
• MF: C₅H₁₂ClNO₃
• MW: 169.606680870056
• CID: 1131979
• PubChem ID: 13784504
• Update Time: 2025-07-13

3,4-Pyrrolidinediol, 2-(hydroxymethyl)-, hydrochloride, [2R-(2a,3a,4b)]- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-, hydrochloride, [2R-(2a,3a,4b)]-
• (2R,3S,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol hydrochloride
• 101399-04-6
• 52019-89-3
• (2R,3S,4S)-2-(Hydroxymethyl)pyrrolidine-3,4-diolhydrochloride
• 186759-56-8
• SCHEMBL2562496
• (2R,3S,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol;hydrochloride
• 1,4-dideoxy-1,4-imino-d-xylitol hydrochloride
• W-202962

• Inchi： 1S/C5H11NO3.ClH/c7-2-3-5(9)4(8)1-6-3;/h3-9H,1-2H2;1H/t3-,4+,5+;/m1./s1
• InChI Key： PZGVJCJRMKIVLJ-UZKLXKKNSA-N
• SMILES： Cl.O[C@@H]1[C@H](CN[C@@H]1CO)O

Computed Properties

• Exact Mass: 169.0505709g/mol
• Monoisotopic Mass: 169.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 98.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.7Ų